Cas no 1935999-90-8 (3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl-)

• Product Name: 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl-
• CAS No: 1935999-90-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5276362
• Update Time: 2025-10-30

3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl-

• Inchi： 1S/C9H19NO2/c1-7(4-10)9(11)6-12-5-8(9,2)3/h7,11H,4-6,10H2,1-3H3
• InChI Key： SMTJLURLESHBNU-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C(C(C)CN)(O)C1

Additional information on 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl-

Introduction to 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- (CAS No. 1935999-90-8)

3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- (CAS No. 1935999-90-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a furan ring and a tetrahydrofuran moiety, along with an amino-substituted alkyl chain and dimethyl groups. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- can be represented as follows: C₁₁H₁₈O₂N. The presence of the furan ring and the tetrahydrofuran moiety provides this compound with a combination of aromatic and aliphatic properties, which can influence its solubility, stability, and reactivity in various biological environments.

In recent years, there has been a growing interest in the development of novel compounds with potential therapeutic applications in the treatment of various diseases. 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

Anti-inflammatory Activity: One of the key areas of research on 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- has focused on its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Antioxidant Activity: Another important aspect of the biological activity of 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- is its antioxidant properties. Research has shown that this compound can scavenge free radicals and reduce oxidative stress in cellular models. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

Neuroprotective Effects: The neuroprotective effects of 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- have also been investigated. Studies have shown that this compound can protect neurons from damage caused by oxidative stress and excitotoxicity. This suggests that it may have potential applications in the treatment of neurological disorders such as stroke and traumatic brain injury (TBI).

Beyond its direct biological activities, 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- has also been explored for its potential as a scaffold for drug design. The unique structural features of this compound make it an attractive starting point for the development of new drugs with improved pharmacological profiles. For example, modifications to the amino-substituted alkyl chain or the dimethyl groups can be used to optimize the compound's potency and selectivity for specific therapeutic targets.

In conclusion, 3-Furanol, 3-(2-amino-1-methylethyl)tetrahydro-4,4-dimethyl- (CAS No. 1935999-90-8) is a promising compound with a range of potential therapeutic applications. Its anti-inflammatory, antioxidant, and neuroprotective properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely that new opportunities will emerge for its use in the treatment of various diseases.